Cas no 1864133-48-1 (1-(2-Methylpyridin-4-yl)cyclobutane-1-carbonitrile)

• Product Name: 1-(2-Methylpyridin-4-yl)cyclobutane-1-carbonitrile
• CAS No: 1864133-48-1
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 6326085
• PubChem ID: 130544231
• Update Time: 2025-05-19

1-(2-Methylpyridin-4-yl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1826329
• 1864133-48-1
• 1-(2-methylpyridin-4-yl)cyclobutane-1-carbonitrile
• 1-(2-Methylpyridin-4-yl)cyclobutane-1-carbonitrile

• Inchi： 1S/C11H12N2/c1-9-7-10(3-6-13-9)11(8-12)4-2-5-11/h3,6-7H,2,4-5H2,1H3
• InChI Key： YMAWRWRDNVPJTA-UHFFFAOYSA-N
• SMILES： N1C=CC(=CC=1C)C1(C#N)CCC1

Computed Properties

• Exact Mass: 172.100048391g/mol
• Monoisotopic Mass: 172.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 36.7Ų

Additional information on 1-(2-Methylpyridin-4-yl)cyclobutane-1-carbonitrile

Introduction to 1-(2-Methylpyridin-4-yl)cyclobutane-1-carbonitrile (CAS No. 1864133-48-1)

1-(2-Methylpyridin-4-yl)cyclobutane-1-carbonitrile (CAS No. 1864133-48-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic derivatives, featuring a cyclobutane core conjugated with a pyridine ring, which is further substituted with a methyl group and a nitrile functional group. The unique structural configuration of this molecule imparts distinct chemical properties that make it a promising candidate for various biochemical applications.

The nitrile group at the cyclobutane ring’s carbon position is a key feature that influences the compound’s reactivity and potential biological activity. Nitriles are known for their ability to participate in various chemical transformations, including hydrolysis to carboxylic acids and reduction to amides, which can be exploited in synthetic chemistry and drug development. The presence of the pyridine ring enhances the compound’s solubility in polar solvents and contributes to its interaction with biological targets such as enzymes and receptors.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design due to their structural diversity and biological relevance. Among these, pyridine derivatives have been extensively studied for their potential as pharmacophores in therapeutic agents. The combination of a cyclobutane moiety with a pyridine ring in 1-(2-Methylpyridin-4-yl)cyclobutane-1-carbonitrile creates a scaffold that can mimic natural bioactive molecules, making it an attractive scaffold for further derivatization and optimization.

The methyl substituent on the pyridine ring not only influences the electronic properties of the molecule but also affects its metabolic stability and pharmacokinetic behavior. In drug development, such substituents are strategically placed to enhance binding affinity, reduce toxicity, and improve overall efficacy. The carbonitrile group, being electron-withdrawing, can modulate the reactivity of adjacent functional groups, which is crucial for designing molecules with specific biological activities.

Current research in the field of medicinal chemistry has demonstrated that structural motifs containing both cycloalkyl and heterocyclic components exhibit enhanced binding interactions with biological targets. For instance, studies have shown that cyclobutane derivatives can adopt favorable conformations within binding pockets of enzymes, while pyridine rings provide hydrogen bonding capabilities. This synergistic effect makes compounds like 1-(2-Methylpyridin-4-yl)cyclobutane-1-carbonitrile valuable tools for developing novel therapeutic agents.

In addition to its potential as an intermediate in drug synthesis, 1-(2-Methylpyridin-4-yl)cyclobutane-1-carbonitrile has been explored in various biochemical assays to evaluate its biological activity. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes or receptors involved in disease pathways. Further investigation into its pharmacological profile is warranted to uncover its therapeutic potential fully.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound’s complexity but also underscore its synthetic accessibility for further chemical manipulation.

The structural features of 1-(2-Methylpyridin-4-yl)cyclobutane-1-carbonitrile make it a versatile building block for designing novel molecules with tailored properties. By modifying functional groups or introducing additional substituents, researchers can fine-tune its biological activity and pharmacokinetic characteristics. Such flexibility is crucial in drug discovery pipelines, where lead optimization is essential for developing effective therapeutic agents.

As computational chemistry techniques continue to advance, virtual screening methods are being increasingly utilized to identify promising candidates like 1-(2-Methylpyridin-4-yl)cyclobutane-1-carbonitrile based on their predicted binding affinities to biological targets. These computational approaches complement traditional experimental screening by providing rapid and cost-effective evaluations of large chemical libraries. The integration of computational modeling with experimental validation has accelerated the discovery process in medicinal chemistry significantly.

The future prospects of 1-(2-Methylpyridin-4-yl)cyclobutane-1-carbonitrile lie in its potential application as a scaffold for developing new drugs targeting various diseases. Ongoing research efforts are focused on exploring its interactions with different biomolecules and evaluating its safety profile through preclinical studies. As our understanding of disease mechanisms evolves, compounds like this one may play a pivotal role in next-generation therapeutics.